1-(4-Methoxybenzyl)-1,2,4-triazole
Cat. No. B039196
M. Wt: 189.21 g/mol
InChI Key: SRUVAHBDEGBIEQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05554620
Procedure details
To a suspension of 4 g (0.16 mol) of sodium hydride in 200 ml of DMF at 0° C. was added 10 g (0.145 mol) of 1,2,4-triazole in 75 ml of DMF dropwise over a period of 30 minutes, and the mixture was allowed to warm to room temperature and stirred for 1 h. The above mixture was cooled to 0° C., 25 g (0.16 mol) of p-methoxybenzyl chloride was added, the mixture was allowed to warm to room temperature, and stirred for 16 h. The reaction mixture was concentrated in vacuo and the residue was purified by chromatography on silica (hexane/ethyl acetate) to afford 21.9 g (64.5%) of 1-(p-methoxybenzyl)-1,2,4-triazole.
Yield
64.5%
Identifiers
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REACTION_CXSMILES
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[H-].[Na+].[NH:3]1[CH:7]=[N:6][CH:5]=[N:4]1.[CH3:8][O:9][C:10]1[CH:17]=[CH:16][C:13]([CH2:14]Cl)=[CH:12][CH:11]=1>CN(C=O)C>[CH3:8][O:9][C:10]1[CH:17]=[CH:16][C:13]([CH2:14][N:3]2[CH:7]=[N:6][CH:5]=[N:4]2)=[CH:12][CH:11]=1 |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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4 g
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Two
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Name
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Quantity
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10 g
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Type
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reactant
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Smiles
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N1N=CN=C1
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Name
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Quantity
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75 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Three
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Name
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Quantity
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25 g
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Type
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reactant
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Smiles
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COC1=CC=C(CCl)C=C1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred for 1 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The above mixture was cooled to 0° C.
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to warm to room temperature
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STIRRING
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Type
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STIRRING
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Details
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stirred for 16 h
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Duration
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16 h
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The reaction mixture was concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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the residue was purified by chromatography on silica (hexane/ethyl acetate)
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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Smiles
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COC1=CC=C(CN2N=CN=C2)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 21.9 g | |
| YIELD: PERCENTYIELD | 64.5% | |
| YIELD: CALCULATEDPERCENTYIELD | 79.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
